Cas no 942000-20-6 (ethyl 4-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate
• CAS No: 942000-20-6
• MF: C₂₃H₂₃N₃O₅S₂
• MW: 485.575823068619
• CID: 6214754
• PubChem ID: 16898892
• Update Time: 2025-06-30

ethyl 4-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate
• F2335-0381
• AKOS024640931
• ethyl 4-(2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamido)benzoate
• 942000-20-6
• ethyl 4-{2-[2-({[(3-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]acetamido}benzoate
• ethyl 4-[[2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetyl]amino]benzoate

• Inchi： 1S/C23H23N3O5S2/c1-3-31-22(29)15-7-9-16(10-8-15)24-20(27)12-18-13-32-23(26-18)33-14-21(28)25-17-5-4-6-19(11-17)30-2/h4-11,13H,3,12,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： CPYKQWPJEDLKBI-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(NC1C=CC(C(=O)OCC)=CC=1)=O)SCC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 485.10791319g/mol
• Monoisotopic Mass: 485.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 160Ų

Additional information on ethyl 4-{2-2-({(3-methoxyphenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-ylacetamido}benzoate

Ethyl 4-{2-2-({(3-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3-Thiazol-4-Ylacetamido}Benzoate: A Comprehensive Overview

Ethyl 4-{2-2-({(3-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3-Thiazol-4-Ylacetamido}Benzoate, with CAS No. 942000-20-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a benzoate ester group, a thiazole ring system, and a sulfanyl group attached to a carbamoylmethyl moiety, making it a unique molecule with promising bioactivity.

The synthesis of Ethyl 4-{2-2-({(3-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3-Thiazol-4-Ylacetamido}Benzoate involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have optimized the synthetic pathway to enhance the yield and purity of the compound, ensuring its suitability for biological testing and further development. The presence of the thiazole ring in its structure is particularly significant, as thiazoles are known to exhibit anti-inflammatory, antitumor, and antimicrobial properties.

Recent studies have highlighted the potential of this compound as a novel therapeutic agent in the treatment of various diseases. For instance, investigations into its anti-cancer properties have shown that it can induce apoptosis in cancer cells while sparing normal cells, indicating its selectivity and efficacy as an anticancer drug. Additionally, preclinical trials have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential application in treating inflammatory diseases such as arthritis and neurodegenerative disorders.

The structural features of Ethyl 4-{2-2-({(3-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3-Thiazol-4-Ylacetamido}Benzoate play a crucial role in its bioactivity. The sulfanyl group (-S-) acts as a key functional group that facilitates interactions with biological targets, while the methoxyphenyl moiety contributes to the compound's lipophilicity and pharmacokinetic properties. These characteristics enhance its ability to cross cellular membranes and bind to target proteins with high affinity.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies have revealed that the compound can form stable interactions with critical residues in the active sites of enzymes and receptors, further supporting its potential as a drug candidate.

In terms of pharmacokinetics, Ethyl 4-{2-2-({(3-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3-Thiazol-4-Ylacetamido}Benzoate exhibits favorable absorption and distribution profiles in preclinical models. Its metabolic stability has also been evaluated, with findings indicating that it undergoes minimal hepatic metabolism, reducing the risk of drug-drug interactions and toxicity.

Despite its promising properties, further research is required to fully elucidate its mechanism of action and safety profile in humans. Ongoing studies are focusing on optimizing its pharmacokinetic properties through structural modifications and exploring its efficacy in animal models of disease.

In conclusion, Ethyl 4-{2-2-({(3-Methoxyphenyl)Carbamoylmethyl}Sulfanyl)-1,3-Thiazol-4-Ylacetamido}Benzoate (CAS No. 942000-20-6) represents a valuable addition to the portfolio of thiazole derivatives with potential therapeutic applications. Its unique structure, combined with recent advances in synthetic chemistry and biological testing, positions it as a promising candidate for drug development in the near future.